Cas no 2398-63-2 (Androsta-1,4-diene-3,17-dione,cyclic 17-(1,2-ethanediyl acetal) (9CI))

• Product Name: Androsta-1,4-diene-3,17-dione,cyclic 17-(1,2-ethanediyl acetal) (9CI)
• CAS No: 2398-63-2
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 251106
• PubChem ID: 7061039
• Update Time: 2024-10-30

Androsta-1,4-diene-3,17-dione,cyclic 17-(1,2-ethanediyl acetal) (9CI) Chemical and Physical Properties

Names and Identifiers

• Androsta-1,4-diene-3,17-dione,cyclic 17-(1,2-ethanediyl acetal) (9CI)
• (8'R,9'S,10'R,13'S,14'S)-10',13'-dimethylspiro[1,3-dioxolane-2,3'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-17'-one
• 17,17-Aethandiyldioxy-andr
• 17,17-ethanediyldioxy-androsta-1,4-dien-3-one
• 17-Ethylendioxyandrosta-1,4-dien-3-one
• AG-E-70676
• Androsta-1,4-diene-3,17-dione 17-ethylene ketal
• Androsta-1,4-diene-3,17-dione,cyclic 17-(ethylene acetal) (6CI,7CI,8CI)
• CTK4F2711
• Spiro[17H-cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolane],androsta-1,4-diene-3,17-dione deriv.
• SureCN8766035
• Androsta-1,4-diene-3,17-dione, cyclic 17-(1,2-ethanediyl acetal)
• (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,10,11,12,13,14,15,16-decahydrospiro[cyclopenta[a]phenanthrene-17,2'-[1,3]dioxolan]-3(6H)-one
• Metandienone Impurity 1
• Fenpyroximate Impurity 1 ((E)-Fenpyroximate)
• 17,17-ethylenedioxyandrosta-1,4-dien-3-one
• SCHEMBL1144570
• (8'R,9'S,10'R,13'S,14'S)-10',13'-dimethylspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene]-3'-one
• (3aS,3bR,9aR,9bS,11aS)-9a,11a-dimethyl-2,3,3a,3b,4,5,7,9a,9b,10,11,11a-dodecahydrospiro[cyclopenta[a]phenanthrene-1,2'-[1,3]dioxolan]-7-one
• 2398-63-2
• 1,4-Androstadien-3,17-dione 17-ethyleneketal
• AOYBIWCQSGSYJF-DEPCRRQNSA-N

• Inchi： 1S/C21H28O3/c1-19-8-5-15(22)13-14(19)3-4-16-17(19)6-9-20(2)18(16)7-10-21(20)23-11-12-24-21/h5,8,13,16-18H,3-4,6-7,9-12H2,1-2H3/t16-,17+,18+,19+,20+/m1/s1
• InChI Key： AOYBIWCQSGSYJF-DEPCRRQNSA-N
• SMILES： C12(OCCO1)CC[C@@]1([H])[C@]3([H])CCC4=CC(=O)C=C[C@]4(C)[C@@]3([H])CC[C@]21C

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 466.1±45.0 °C at 760 mmHg
• Flash Point: 227.8±15.1 °C
• PSA: 35.53
• LogP: 4.03740
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Androsta-1,4-diene-3,17-dione,cyclic 17-(1,2-ethanediyl acetal) (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃